2-Amino-4-(4-fluorophenyl)-6-phenylnicotinonitrile

• IUPAC Name: 2-amino-4-(4-fluorophenyl)-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C18H12FN3/c19-14-8-6-12(7-9-14)15-10-17(13-4-2-1-3-5-13)22-18(21)16(15)11-20/h1-10H,(H2,21,22)
• InChI Key: BEDLZHWQNOIFFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=C(C=C3)F)C#N)N
• Molecular Formula: C18H12FN3
• Molecular Weight: 289.3 g/mol
• CAS No.: 126202-91-3

Description

The compound “2-Amino-4-(4-fluorophenyl)-6-phenylnicotinonitrile” is a complex organic molecule. It contains a fluorophenyl group, a phenyl group, and a nicotinonitrile group, which suggests that it might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be complex due to the presence of multiple functional groups. For example, 2-Amino-4-(4-fluorophenyl)thiazole, a similar compound, has a molecular weight of 194.23.

Chemical Reactions Analysis

Again, while specific reactions involving “this compound” are not available, similar compounds such as 2-aminothiazole derivatives have been studied for their reactions.

Scientific Research Applications

Corrosion Inhibition

• Inhibitory Effects on Mild Steel Corrosion : Studies have shown that derivatives of 2-aminopyridine, such as 2-amino-4-(4-fluorophenyl)-6-phenylnicotinonitrile, are effective as corrosion inhibitors for mild steel in acidic media. These compounds exhibit strong adsorptive properties on metal surfaces, significantly reducing corrosion rates (Verma et al., 2018).

• Effectiveness in Hydrochloric Acid : In another study, similar compounds demonstrated high inhibition efficiency for N80 steel corrosion in hydrochloric acid. This research highlights their potential as corrosion inhibitors in challenging chemical environments (Ansari et al., 2015).

Spectroscopic and Chemical Characterization

• Characterization and Reactivity Analysis : A fluorinated α-aminonitrile compound closely related to this compound has been synthesized and characterized through spectral and X-ray crystallographic analyses. These studies provide insights into the molecular structure and reactivity of such compounds (Brahmachari et al., 2015).

• Anticancer Potential : Spectroscopic analyses of a derivative of this compound have suggested its potential as an anticancer agent. This highlights the diverse applications of these compounds in biological and medical research (Eşme, 2021).

Advanced Imaging and Diagnosis

• Alzheimer's Disease Imaging : Derivatives of this compound have been used in PET imaging to identify neurofibrillary tangles and beta-amyloid plaques in living Alzheimer's disease patients. This application underscores the compound's utility in advanced diagnostic imaging (Shoghi-Jadid et al., 2002).

• Automated Radiosynthesis for Neurodegenerative Diseases : High-yield, automated synthesis of a derivative has been developed for use as a PET imaging probe in Alzheimer's and other neurodegenerative diseases. This advancement supports large-scale production for widespread clinical application (Liu et al., 2006).

Future Directions

The future directions for research on “2-Amino-4-(4-fluorophenyl)-6-phenylnicotinonitrile” could include further exploration of its synthesis, analysis of its molecular structure, investigation of its chemical reactions, elucidation of its mechanism of action, determination of its physical and chemical properties, and assessment of its safety and hazards. Additionally, it could be interesting to explore its potential biological activities, given the activities observed in similar compounds.